Cas no 6624-04-0 (2-benzyl-1,3-diphenylpropan-1-one)

• Product Name: 2-benzyl-1,3-diphenylpropan-1-one
• CAS No: 6624-04-0
• MF: C₂₂H₂₀O
• MW: 300.393606185913
• CID: 1706517
• PubChem ID: 244351
• Update Time: 2025-07-18

2-benzyl-1,3-diphenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-1,3-diphenylpropan-1-one
• AC1L6DJD
• CTK2F5421
• NSC55218
• SureCN6201853
• NCIOpen2_001986
• 2-benzyl-1,3-diphenyl-propan-1-one
• AR-1D9121
• AC1Q5EU1
• 1.3-Diphenyl-2-benzoyl-propan
• AC1L6DJD; CTK2F5421; NSC55218; SureCN6201853; NCIOpen2_001986; 2-benzyl-1,3-diphenyl-propan-1-one; AR-1D9121; AC1Q5EU1; 1.3-Diphenyl-2-benzoyl-propan;
• DS-012988
• (1,3-Diphenylprop-2-yl)-(phenyl)-ketone
• 6624-04-0
• NSC-55218
• SCHEMBL6201853
• DPRZTHUZFBFMFJ-UHFFFAOYSA-N
• DTXSID60288307

• Inchi： 1S/C22H20O/c23-22(20-14-8-3-9-15-20)21(16-18-10-4-1-5-11-18)17-19-12-6-2-7-13-19/h1-15,21H,16-17H2
• InChI Key： DPRZTHUZFBFMFJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.1515
• Monoisotopic Mass: 300.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2-benzyl-1,3-diphenylpropan-1-one

2-Benzyl-1,3-diphenylpropan-1-one (CAS No. 6624-04-0): A Comprehensive Overview

2-Benzyl-1,3-diphenylpropan-1-one (CAS No. 6624-04-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as benzyl diphenylacetone, is characterized by its unique structural features and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, highlighting recent advancements and research findings.

The molecular formula of 2-benzyl-1,3-diphenylpropan-1-one is C₂₀H₁₈O, and its molecular weight is approximately 278.35 g/mol. The compound consists of a central ketone group flanked by two phenyl rings and a benzyl substituent. This structural arrangement confers several interesting properties to the molecule, making it a valuable building block in various chemical reactions.

In terms of physical properties, 2-benzyl-1,3-diphenylpropan-1-one is a white crystalline solid at room temperature. It is insoluble in water but soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in a wide range of synthetic protocols and analytical techniques.

The synthesis of 2-benzyl-1,3-diphenylpropan-1-one can be achieved through several methods. One common approach involves the condensation of benzaldehyde with diphenylacetonitrile followed by hydrolysis to form the ketone. Another method involves the reaction of benzyl chloride with diphenylacetic acid in the presence of a base. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, such as the use of microwave-assisted synthesis and catalytic systems that minimize waste and energy consumption.

In the realm of medicinal chemistry, 2-benzyl-1,3-diphenylpropan-1-one has shown promise as a lead compound for the development of new drugs. Studies have indicated that this compound exhibits anti-inflammatory and antioxidant properties, which are crucial for treating various diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate specific biological pathways makes it a potential candidate for drug discovery efforts targeting cancer and cardiovascular diseases.

Recent research has also explored the use of 2-benzyl-1,3-diphenylpropan-1-one in materials science applications. Its unique electronic structure and thermal stability make it an attractive candidate for the development of functional materials such as organic semiconductors and luminescent materials. These materials have potential applications in optoelectronics, sensors, and display technologies.

The biological activity of 2-benzyl-1,3-diphenylpropan-1-one has been extensively studied using both in vitro and in vivo models. In vitro studies have demonstrated that this compound can inhibit the activity of specific enzymes involved in inflammatory responses and oxidative stress. In vivo studies using animal models have shown that it can reduce inflammation and improve tissue repair following injury. These findings highlight the therapeutic potential of 2-benzyl-1,3-diphenylpropan-1-one and warrant further investigation.

In conclusion, 2-benzyl-1,3-diphenylpropan-1-one (CAS No. 6624-04-0) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and potential applications, this compound is poised to play a significant role in advancing various scientific fields.